Personal air sampling and analysis of polybrominated diphenyl ethers and other bromine containing compounds at an electronic recycling facility in Sweden†

Journal of Environmental Monitoring Pub Date: 2004-10-21 DOI: 10.1039/B408381D

Abstract

Brominated flame retardants (BFRs) have been used extensively and are considered ubiquitous contaminants. To evaluate exposure to brominated flame retardants within an electronic recycling facility personal air monitoring was done during a two year period. A total of 22 polybrominated diphenyl ethers (PBDEs) and 2 other bromine containing organic compounds have been analysed and evaluated in 17 personal air samples. The most abundant congeners of PBDE was #209 (<0.7–61 ng m−3), #183 (<0.1–32 ng m−3) indicating the use of the commercial octaBDE mixture, followed by PBDE #99 and #47 (<1.3–25 and <0.9–16 ng m−3, respectively). The second most abundant peak in the chromatogram from all samples was identified as 1,2-bis(2,4,6-tribromophenyxy)ethane (BTBPE) in the concentration range <0.6–39 ng m−3 (semi-quantitatively calculated against PBDE #191). A second bromine containing compound was also detected, structurally similar to decabromodiphenyl ethane (DeBDethane), however no definite identification could be made. The air samples were also evaluated on a work exposure category basis. The workers represented three different categories: dismantlers, other workers and unexposed. There was a significant difference (p < 0.05 with the Mann–Whitney test) among the dismantlers and the unexposed categories for PBDE congeners #47, #100, #99, #154; #153, #183, #209 and BTBPE. Another observation was that the air concentrations of PBDEs and BTBPE in the breathing zone were negatively correlated (p < 0.05) to the amount of recycled material (in kg). The present work shows that the exposure to brominated flame retardants varied within the electronic facility and that further research is needed to evaluate how the exposure differs with different products being dismantled as well as how the bioavailability of the different BFRs to humans is related to particle exposure.

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